Cas no 954699-92-4 (2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide
• CAS No: 954699-92-4
• MF: C₂₀H₂₁FN₂O₄
• MW: 372.390148878098
• CID: 6229509
• PubChem ID: 16920796
• Update Time: 2025-08-05

2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide
• F2373-0408
• 2-(4-ethoxyphenyl)-N-[[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• 954699-92-4
• AKOS024644234
• 2-(4-ethoxyphenyl)-N-((3-(4-fluorophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
• 2-(4-ethoxyphenyl)-N-{[3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide

• Inchi： 1S/C20H21FN2O4/c1-2-26-17-9-3-14(4-10-17)11-19(24)22-12-18-13-23(20(25)27-18)16-7-5-15(21)6-8-16/h3-10,18H,2,11-13H2,1H3,(H,22,24)
• InChI Key： PSXTYDVTAYXOST-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=O)OC(CNC(CC2C=CC(=CC=2)OCC)=O)C1

Computed Properties

• Exact Mass: 372.14853532g/mol
• Monoisotopic Mass: 372.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Additional information on 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide

Introduction to 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide (CAS No. 954699-92-4)

2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide, with the CAS number 954699-92-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, a group of heterocyclic compounds known for their diverse biological activities, particularly in the treatment of bacterial infections. The unique structural features of this compound, including the presence of a fluorinated phenyl group and an ethoxyphenyl moiety, contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The development and characterization of 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide have been driven by its promising antibacterial properties. Recent studies have demonstrated that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), which is a significant concern in clinical settings due to its resistance to conventional antibiotics. The mechanism of action of this compound involves inhibiting protein synthesis by binding to the 50S ribosomal subunit, thereby preventing the formation of functional ribosomes and halting bacterial growth.

In addition to its antibacterial properties, 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide has also shown potential in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory effects, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response pathway.

The synthesis of 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide typically involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent functionalization with the desired substituents. One common synthetic route involves the reaction of 4-fluorophenylglycine with ethoxybenzaldehyde to form an intermediate imine, which is then cyclized in the presence of an amine to yield the final product. This synthetic approach allows for the efficient production of the compound with high purity and yield, making it suitable for both research and potential pharmaceutical applications.

The pharmacokinetic properties of 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral therapeutic agent. Additionally, it exhibits low toxicity and minimal side effects in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-oxo-1,3-oxazolidin-5-ylmethyl}acetamide in treating various bacterial infections. Early results from phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(4-ethoxyphenyl)-N-{3-(4-fluorophenyl)-2-o xo -1 , 3 - o x az ol id i n - 5 - y l m e t h y l }a c e t am i d e (C A S N o . 9 5 4 6 9 9 - 9 2 - 4 ) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in the treatment of bacterial infections and other diseases.